1-(4-Chlorobenzyl)-3-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Chlorobenzyl)-3-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)urea is a useful research compound. Its molecular formula is C15H14ClN5O3 and its molecular weight is 347.76. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Activity
- Urea derivatives, including compounds similar to 1-(4-Chlorobenzyl)-3-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)urea, have been explored for their antioxidant activities. In a study by George et al. (2010), urea and benzaldehyde derivatives showed potential antioxidant properties, highlighting the significance of these compounds in research exploring oxidative stress and related diseases (George, Sabitha, Kumar & Ravi, 2010).
Anti-Inflammatory Properties
- Research on compounds structurally similar to this compound has shown anti-inflammatory properties. In a study conducted in 1990, Matson revealed the synthesis of a compound with notable anti-inflammatory capabilities, suggesting a potential area of application for these urea derivatives (Matson, 1990).
Synthesis and Characterization
- The synthesis and characterization of new derivatives of 1,3,4-oxadiazoles, including chlorobenzyl and methylisoxazol compounds, have been a focus of recent studies. Salama (2020) detailed the synthesis of various derivatives and their structural elucidation, contributing to the understanding of their potential applications in scientific research (Salama, 2020).
Antibacterial Activities
- The antibacterial activities of oxadiazole derivatives have been investigated, with findings demonstrating their potential in treating bacterial infections. Hui et al. (2002) synthesized and evaluated the antibacterial activities of various 1,3,4-oxadiazole derivatives, highlighting the relevance of such compounds in developing new antibacterial agents (Hui, Chu, Zhang, Wang & Zhang, 2002).
Properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-3-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN5O3/c1-9-6-12(20-23-9)14-19-13(24-21-14)8-18-15(22)17-7-10-2-4-11(16)5-3-10/h2-6H,7-8H2,1H3,(H2,17,18,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZYJBVQWONIMNE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)NCC3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.75 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.